1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine

• IUPAC Name: (E)-1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H19ClN2O2/c1-14-5-6-17(23-14)7-8-18(22)21-11-9-20(10-12-21)16-4-2-3-15(19)13-16/h2-8,13H,9-12H2,1H3/b8-7+
• InChI Key: VWPDXIODABKARI-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol

Description

1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine, also known as CMFA, is a piperazine derivative compound that has been extensively studied for its potential pharmacological properties. CMFA is a synthetic compound that has been synthesized using various methods, and it has been investigated for its potential use in scientific research applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine is not fully understood, but it is believed to act as a selective serotonin receptor agonist. 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine has been shown to activate serotonin receptors in vitro, and it has been suggested that its pharmacological effects may be related to its ability to modulate serotonin signaling in the brain.
Biochemical and Physiological Effects
1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine has been shown to have various biochemical and physiological effects, including the activation of serotonin receptors, the modulation of serotonin signaling in the brain, and the potential to affect mood and behavior. 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine has also been investigated for its potential use in the treatment of various psychiatric disorders, including depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine in lab experiments is its potential to selectively activate serotonin receptors. This can be useful in investigating the role of serotonin signaling in various physiological and pathological processes. However, one of the limitations of using 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine in lab experiments is its potential to have off-target effects, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for the study of 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine, including further investigation of its mechanism of action, its potential use in the treatment of various psychiatric disorders, and its potential use as a tool for investigating the role of serotonin signaling in various physiological and pathological processes. Additionally, further studies are needed to investigate the potential advantages and limitations of using 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine in lab experiments, including its potential to have off-target effects.

Synthesis Methods

1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine can be synthesized using various methods, including the reaction of 1-(3-chlorophenyl)piperazine with 3-(5-methyl-2-furyl)acrylic acid in the presence of a coupling agent and a base. This reaction results in the formation of 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine, which can be purified using various methods, including column chromatography. Other methods for synthesizing 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine include the reaction of 1-(3-chlorophenyl)piperazine with 3-(5-methyl-2-furyl)propenal in the presence of a catalyst and a base.

Scientific Research Applications

1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine has been extensively studied for its potential use in scientific research applications. One of the most promising applications of 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine is its potential use as a selective serotonin receptor agonist. 1-(3-chlorophenyl)-4-[3-(5-methyl-2-furyl)acryloyl]piperazine has been shown to activate serotonin receptors in vitro, and it has been investigated for its potential use in the treatment of various psychiatric disorders, including depression and anxiety.